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Compound of Interest

Compound Name: Sodium Methyl 2-Sulfolaurate

Cat. No.: B1630109

Application Notes: Sodium Methyl 2-Sulfolaurate in
Nanoparticle Technology

Introduction

Sodium Methyl 2-Sulfolaurate is a mild, anionic surfactant derived from plant-based sources
like coconut oil.[1][2][3] Structurally, it is the sodium salt of the methyl ester of alpha-sulfo lauric
acid.[4][5] This composition, featuring a hydrophobic fatty acid tail and a hydrophilic sulfonate
head group, imparts excellent surface-active properties, including the ability to reduce surface
tension and form micelles in aqueous solutions.[4][6] While widely utilized in personal care and
cleaning products for its cleansing and foaming capabilities[2][7], its function as an effective
emulsifier and stabilizer is increasingly being leveraged in the field of nanotechnology.[2][5] Its
properties make it a compelling candidate for the synthesis and stabilization of polymeric
nanoparticles, particularly through emulsion polymerization.[5]

Mechanism of Action in Nanoparticle Synthesis

In nanopatrticle synthesis, particularly in oil-in-water emulsion systems, surfactants play a
critical role in stabilizing dispersed droplets and preventing their coalescence.[8][9] Sodium
Methyl 2-Sulfolaurate functions by positioning itself at the oil-water interface, with its
hydrophobic tail oriented towards the oil phase (e.g., a monomer like acrylate) and its
hydrophilic sulfonate head group facing the aqueous phase. This arrangement reduces
interfacial tension, allowing for the formation of stable, small-scale monomer droplets.
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During emulsion polymerization, these surfactant-stabilized micelles and monomer droplets act
as loci for the initiation of polymerization.[10][11] As the polymer chains grow, the surfactant
continues to adsorb to the surface of the nascent nanoparticles, providing colloidal stability
through electrostatic repulsion and preventing aggregation.[8] The choice and concentration of
the surfactant are critical factors that influence the final particle size and polydispersity of the
nanoparticles.[10]

Physicochemical & Performance Data

The following tables summarize the key physicochemical properties of Sodium Methyl 2-
Sulfolaurate (also referred to as C12-MES) and its performance data as an emulsifier in the
synthesis of acrylate nanoparticles.

Table 1: Physicochemical Properties of Sodium Methyl 2-Sulfolaurate (C12-MES)

Property Value Reference

Hydrophile-Lipophile Balance

14.7 [5]
(HLB)
Critical Micelle Concentration

13.20 mmol/L (at 28 °C) [5]
(CMC)
Krafft Point Below 0 °C [5]

Table 2: Performance in Acrylate Nanoparticle Synthesis via Emulsion Polymerization

Parameter Result Conditions Reference
) ) Emulsion
Particle Diameter 100 nm - 200 nm o [5]
Polymerization
) ) Emulsion
Polydispersity <0.015 o [5]
Polymerization
. . Emulsion
Emulsion Stability Good o [5]
Polymerization
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Visualized Workflows and Mechanisms

The following diagrams illustrate the experimental workflow for nanoparticle synthesis and the
stabilization mechanism provided by Sodium Methyl 2-Sulfolaurate.
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Caption: Workflow for emulsion polymerization of nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Sodium Methyl 2-Sulfolaurate for nanoparticle
synthesis and stabilization"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630109#sodium-methyl-2-sulfolaurate-for-
nanoparticle-synthesis-and-stabilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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